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Compound of Interest

Compound Name: Prohydrojasmon racemate

Cat. No.: B013459 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides comprehensive, step-by-

step guidance for the safe use of Prohydrojasmon racemate, a synthetic plant growth

regulator. Adherence to these protocols is crucial for minimizing risks and ensuring the integrity

of your research.

Personal Protective Equipment (PPE)
When handling Prohydrojasmon racemate, a thorough risk assessment should be conducted

to ensure the appropriate level of protection. The following table summarizes the recommended

PPE.
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Protection Type Specific Recommendations Rationale

Hand Protection

Butyl rubber gloves are

recommended for their

excellent resistance to esters

and ketones.[1][2][3][4] Nitrile

gloves may offer some

protection for short-duration

tasks but should be used with

caution.[3] Always inspect

gloves for any signs of

degradation or perforation

before use.

Prohydrojasmon racemate is

an ester and ketone, and butyl

rubber provides superior

protection against these

chemical classes.

Eye Protection

Safety goggles with side-

shields are mandatory to

protect against splashes.[5]

Direct contact with the eyes

can cause irritation.

Skin and Body Protection

A lab coat or impervious

clothing should be worn to

protect the skin.[5] For tasks

with a higher risk of splashing,

a chemically resistant apron

should be considered.

Prevents accidental skin

contact and contamination of

personal clothing.

Respiratory Protection

A suitable respirator should be

used if there is a risk of

inhaling aerosols or vapors,

especially in poorly ventilated

areas.[5]

May cause respiratory

irritation.

Safe Handling and Storage
Prohydrojasmon racemate is a colorless to pale yellow oily liquid that is insoluble in water

and stable at room temperature.[2] Proper handling and storage are critical to maintain its

stability and prevent accidental exposure.

Handling:
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Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation

exposure.

Avoid direct contact with skin, eyes, and clothing.

Use appropriate, clean, and dry glassware and equipment.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the chemical.[6]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from sources of ignition and direct sunlight.

Recommended storage temperature for the pure form is -20°C.[1]

Stock solutions should be stored in a refrigerator (2-8°C) and are generally stable for at least

a month. For longer-term storage (several months to a year), freezing at -20°C is

recommended.[7] Always check for precipitation or color change before use.[7]

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the preparation of a 1 mg/mL stock solution of Prohydrojasmon
racemate, a common procedure for plant tissue culture applications.

Materials:

Prohydrojasmon racemate

Solvent (e.g., 95% ethanol or DMSO)

Sterile, double-distilled water

Volumetric flask (e.g., 100 mL)
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Magnetic stirrer and stir bar

Pipettes

Sterile filter (0.22 µm)

Sterile storage bottles

Procedure:

Weighing: Accurately weigh 100 mg of Prohydrojasmon racemate in a clean weighing boat.

Dissolving: Transfer the weighed Prohydrojasmon racemate to a 100 mL volumetric flask.

Add a small amount of a suitable solvent (e.g., 2-5 mL of 95% ethanol or DMSO) to dissolve

the compound completely. Gentle warming or sonication may aid in dissolution.

Dilution: Once fully dissolved, slowly add sterile, double-distilled water to the flask while

stirring continuously to prevent precipitation.[2]

Final Volume: Bring the solution to the final volume of 100 mL with sterile, double-distilled

water.

Sterilization: Sterile-filter the stock solution using a 0.22 µm syringe filter into a sterile

storage bottle.

Labeling and Storage: Label the bottle clearly with the chemical name, concentration,

preparation date, and your initials. Store the stock solution in a refrigerator at 2-8°C for short-

term use or at -20°C for long-term storage.[7]
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Stock Solution Preparation

Weigh Prohydrojasmon Racemate Dissolve in Solvent
Transfer to flask

Dilute with Sterile Water
Add water while stirring

Sterile Filter
Bring to final volume

Label and Store
Transfer to sterile bottle

Safe Handling of Prohydrojasmon Racemate Emergency Response

Wear Appropriate PPE

Follow Safe Handling Procedures

Ensure Proper Storage Adhere to Disposal Plan

Spill Occurs

Follow Emergency Procedures

Exposure Occurs

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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